2-ethyl-5-methylbenzoic acid
Description
“2-ethyl-5-methylbenzoic acid” is a chemical compound with the molecular formula C10H12O2 . It has an average mass of 164.201 Da and a monoisotopic mass of 164.083725 Da .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 10 carbon atoms, 12 hydrogen atoms, and 2 oxygen atoms . For a more detailed structural analysis, tools like MolView can be used to convert the molecular formula into a 3D model .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-ethyl-5-methylbenzoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-ethyl-1,3-propanediol", "methylmagnesium bromide", "benzoyl chloride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water", "diethyl ether" ], "Reaction": [ "Step 1: Conversion of 2-ethyl-1,3-propanediol to 2-ethyl-1,3-dimethylcyclohexene", "React 2-ethyl-1,3-propanediol with methylmagnesium bromide in diethyl ether to form the Grignard reagent", "Add benzoyl chloride to the Grignard reagent and stir for several hours to form the intermediate compound", "Quench the reaction with hydrochloric acid and extract the organic layer with diethyl ether", "Dry the organic layer with sodium sulfate and evaporate the solvent to obtain 2-ethyl-1,3-dimethylcyclohexene", "Step 2: Conversion of 2-ethyl-1,3-dimethylcyclohexene to 2-ethyl-5-methylcyclohex-2-enone", "React 2-ethyl-1,3-dimethylcyclohexene with sodium hydroxide in water to form the enolate", "Add benzoyl chloride to the enolate and stir for several hours to form the intermediate compound", "Quench the reaction with hydrochloric acid and extract the organic layer with diethyl ether", "Dry the organic layer with sodium sulfate and evaporate the solvent to obtain 2-ethyl-5-methylcyclohex-2-enone", "Step 3: Conversion of 2-ethyl-5-methylcyclohex-2-enone to 2-ethyl-5-methylbenzoic acid", "React 2-ethyl-5-methylcyclohex-2-enone with sodium bicarbonate in water to form the carboxylic acid", "Acidify the reaction mixture with hydrochloric acid and extract the organic layer with diethyl ether", "Dry the organic layer with sodium sulfate and evaporate the solvent to obtain 2-ethyl-5-methylbenzoic acid", "Purify the product by recrystallization from ethanol" ] } | |
CAS RN |
1369858-28-5 |
Molecular Formula |
C10H12O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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